1H-Pyrazole-4-carbaldehyde hydrochloride
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Overview
Description
1H-Pyrazole-4-carbaldehyde hydrochloride is a compound with the CAS Number: 1197230-88-8 . It is a solid substance that should be stored in a refrigerator . It has a molecular weight of 132.55 .
Synthesis Analysis
Pyrazole-4-carbaldehyde is a useful intermediate in pyrazole chemistry . It has been applied in syntheses of some enzyme inhibitors, ligands for supramolecular chemistry, and complexing agents . Unfortunately, a reliable and scalable synthetic procedure of this compound has not been described to date .
Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C4H4N2O.ClH/c7-3-4-1-5-6-2-4;/h1-3H,(H,5,6);1H .
Chemical Reactions Analysis
One-pot condensation of pyrazole-4-aldehydes and hydroxylamine hydrochloride forms the corresponding oxime using formic acid as a medium. Further dehydration of oxime using a catalytic amount of orthophosphoric acid affords novel pyrazole-4-carbonitrile .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 132.55 . It is a solid substance that should be stored in a refrigerator .
Scientific Research Applications
Synthesis of Pyrazole Derivatives : A study by Alizadeh and Roosta (2016) developed a protocol for synthesizing unsymmetrical substituted 1,3-pyrazole derivatives, demonstrating the use of 1H-pyrazole-4-carbaldehyde in synthesizing complex organic compounds (Alizadeh & Roosta, 2016).
Antimicrobial and Biological Activities : Hamed et al. (2020) synthesized heteroaryl pyrazole derivatives, including 1-phenyl-3-(thiophene-2-yl)-1H-pyrazole-4-carbaldehyde, and evaluated their antimicrobial activities. This research indicates the potential of 1H-pyrazole-4-carbaldehyde derivatives in biological applications (Hamed et al., 2020).
Chemical Modification for Biological Evaluation : Sudha et al. (2021) synthesized 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives to evaluate their antioxidant and anti-inflammatory activities. This shows the compound's relevance in medicinal chemistry (Sudha, Subbaiah, & Mahalakshmi, 2021).
Synthesis of Novel Compounds : Papernaya et al. (2015) demonstrated the synthesis of 4-(1,4,6-oxadithiocan-5-yl)-1H-pyrazole hydrochlorides, converting them into free bases for further applications, indicating the compound's versatility in organic synthesis (Papernaya, Shatrova, & Levkovskaya, 2015).
Anticonvulsant and Analgesic Studies : Viveka et al. (2015) designed and synthesized new pyrazole analogues from 3-(3,4-dihalophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde for anticonvulsant and analgesic studies, highlighting its potential in pharmacological research (Viveka et al., 2015).
Safety and Hazards
Future Directions
Pyrazole-containing compounds represent one of the most influential families of N-heterocycles due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
Properties
IUPAC Name |
1H-pyrazole-4-carbaldehyde;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O.ClH/c7-3-4-1-5-6-2-4;/h1-3H,(H,5,6);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIIWZEJJEPAMBL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1)C=O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.55 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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